Cas no 1357500-93-6 (N-butyl-N-methyl-piperidinium trifluoromethanesulf?onate)

• Product Name: N-butyl-N-methyl-piperidinium trifluoromethanesulf?onate
• CAS No: 1357500-93-6
• MF: C₁₁H₂₂F₃NO₃S
• MW: 305.36
• MDL: MFCD17014745
• CID: 5093577
• Update Time: 2026-03-02

N-butyl-N-methyl-piperidinium trifluoromethanesulf?onate Chemical and Physical Properties

Names and Identifiers

• 1‐BUTYL‐1‐METHYLPIPERIDINIUM TRIFLATE
• N-butyl-N-methyl-piperidinium trifluoromethanesulf?onate

• MDL： MFCD17014745
• Inchi： 1S/C10H22N.CHF3O3S/c1-3-4-8-11(2)9-6-5-7-10-11;2-1(3,4)8(5,6)7/h3-10H2,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key： ITLIBMNUPZGHKJ-UHFFFAOYSA-M
• SMILES： C(F)(F)(F)S([O-])(=O)=O.C([N+]1(CCCCC1)C)CCC

Computed Properties

• Exact Mass: 305.127
• Monoisotopic Mass: 305.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6A^2

Additional information on N-butyl-N-methyl-piperidinium trifluoromethanesulf?onate

Comprehensive Guide to N-butyl-N-methyl-piperidinium trifluoromethanesulfonate (CAS: 1357500-93-6)

N-butyl-N-methyl-piperidinium trifluoromethanesulfonate (CAS: 1357500-93-6) is a specialized ionic liquid gaining attention in advanced electrochemical and material science applications. This piperidinium-based ionic liquid combines the unique properties of its cation (N-butyl-N-methyl-piperidinium) and anion (trifluoromethanesulfonate), making it particularly valuable for researchers exploring next-generation energy storage solutions and green chemistry alternatives.

The growing interest in ionic liquid electrolytes for lithium-ion batteries and supercapacitors has positioned N-butyl-N-methyl-piperidinium trifluoromethanesulfonate as a promising candidate. Its low volatility, high thermal stability, and wide electrochemical window (typically >4.5V) address key challenges in battery safety and performance. Recent studies highlight its potential to replace conventional organic electrolytes in high-voltage battery systems, particularly for electric vehicle applications where thermal runaway prevention is crucial.

From a chemical structure perspective, the N-butyl-N-methyl-piperidinium cation provides excellent solvation properties while maintaining chemical stability. The trifluoromethanesulfonate anion contributes to the compound's overall conductivity and electrochemical stability. This combination results in an ionic liquid with moderate viscosity (typically 100-200 cP at 25°C) and good ionic conductivity (in the range of 1-10 mS/cm), properties that are actively being optimized for specific applications through formulation adjustments.

In the field of green chemistry, N-butyl-N-methyl-piperidinium trifluoromethanesulfonate demonstrates significant potential as a recyclable reaction medium. Its non-volatile nature aligns with the principles of sustainable chemistry, reducing environmental impact compared to traditional volatile organic compounds. Researchers are exploring its use in various organic transformations, including catalytic reactions and polymer synthesis, where its dual role as solvent and catalyst support offers process intensification benefits.

The material science community has identified interesting applications for this piperidinium salt in the development of advanced functional materials. Its ability to dissolve various polymers and inorganic compounds makes it valuable for creating ionogels and composite electrolytes. These materials show promise for flexible electronics and wearable energy storage devices, addressing current market demands for lightweight power solutions and conformable energy storage.

Recent technological advancements have focused on improving the purity and performance characteristics of N-butyl-N-methyl-piperidinium trifluoromethanesulfonate. High-purity grades (≥99.5%) with controlled water content (<50 ppm) are now commercially available, enabling more reproducible research outcomes. The compound's hygroscopic nature requires proper handling under inert atmosphere or dry conditions, which has led to the development of specialized packaging solutions for research and industrial applications.

From a commercial perspective, the market for specialty ionic liquids like N-butyl-N-methyl-piperidinium trifluoromethanesulfonate is experiencing steady growth. Industry analysts project a compound annual growth rate of 8-12% through 2030, driven by increasing R&D investments in energy storage technologies and green chemical processes. The compound's relatively high cost compared to conventional solvents remains a challenge for widespread adoption, but ongoing process optimization efforts aim to address this limitation.

Safety considerations for N-butyl-N-methyl-piperidinium trifluoromethanesulfonate focus primarily on proper handling procedures. While not classified as highly hazardous, standard laboratory precautions for chemical handling should be followed. The compound's biodegradability profile and ecotoxicological characteristics are currently under investigation as part of broader efforts to understand the environmental impact of ionic liquids.

Future research directions for 1357500-93-6 include exploring its potential in next-generation battery chemistries beyond lithium-ion, such as sodium-ion and solid-state battery systems. Additionally, its application in CO2 capture technologies and biomass processing represents emerging areas of interest that align with global sustainability initiatives. The compound's versatility suggests it may play a significant role in multiple technological domains in the coming decade.

For researchers considering N-butyl-N-methyl-piperidinium trifluoromethanesulfonate for their work, key considerations include purity requirements, water content specifications, and compatibility with other system components. The compound's electrochemical stability window makes it particularly suitable for applications requiring stability at both cathodic and anodic potentials. Standard characterization techniques such as cyclic voltammetry, impedance spectroscopy, and thermal analysis are recommended for evaluating its performance in specific applications.

In summary, N-butyl-N-methyl-piperidinium trifluoromethanesulfonate (CAS: 1357500-93-6) represents an important member of the functional ionic liquids family with diverse applications in energy storage, green chemistry, and advanced materials. Its unique combination of properties addresses several technological challenges while aligning with sustainability goals. As research continues to uncover new applications and optimized formulations, this compound is poised to contribute significantly to multiple high-tech industries in the years ahead.